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Compound of Interest

Compound Name: 2,4-Dibromobenzene-1,3-diol

Cat. No.: B103109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and

relevant physicochemical properties of 2,4-Dibromobenzene-1,3-diol (also known as 2,4-

dibromoresorcinol). Due to the limited availability of specific quantitative data in publicly

accessible literature, this guide also outlines a general experimental protocol for determining

the solubility of this compound.

Core Compound Information
Parameter Value Source

IUPAC Name 2,4-dibromobenzene-1,3-diol PubChem

Synonyms 2,4-dibromoresorcinol PubChem

Molecular Formula C₆H₄Br₂O₂ PubChem

Molecular Weight 267.90 g/mol PubChem

CAS Number 18011-67-1 PubChem

Solubility Data
A thorough search of scientific literature and chemical databases reveals a lack of specific

quantitative solubility data for 2,4-Dibromobenzene-1,3-diol. While qualitative descriptions
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exist, precise numerical values for its solubility in various solvents at different temperatures are

not readily available.

One source notes that 2,4-dibromoresorcinol is "very soluble" as a product of the conversion of

2,4-dihydroxy-3,5-dibromobenzoic acid.[1] However, this description is not quantified.

For context, related compounds such as 2,4-dibromophenol are reported to be soluble in water,

ethanol, ether, and benzene, and slightly soluble in carbon tetrachloride.[2] The isomers of

dibromobenzene are generally soluble in organic solvents and practically insoluble in water.[3]

These trends suggest that 2,4-Dibromobenzene-1,3-diol, with its two hydroxyl groups, is likely

to exhibit some solubility in polar organic solvents and potentially limited solubility in water,

influenced by hydrogen bonding capabilities.

Table 1: Summary of Qualitative Solubility Information

Solvent Qualitative Solubility Notes

Water Likely to have limited solubility
Based on general principles for

substituted phenols.

Polar Organic Solvents (e.g.,

Ethanol, Methanol, Acetone)
Expected to be soluble

The hydroxyl groups should

facilitate interaction with polar

solvents.

Non-polar Organic Solvents

(e.g., Chloroform, Benzene)

Expected to have some

solubility

The dibrominated benzene

ring contributes non-polar

character.[1]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of 2,4-
Dibromobenzene-1,3-diol, based on standard laboratory practices for organic compounds.

Objective: To quantitatively determine the solubility of 2,4-Dibromobenzene-1,3-diol in various

solvents at a specified temperature.

Materials:
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2,4-Dibromobenzene-1,3-diol (high purity)

Selected solvents (e.g., water, ethanol, methanol, acetone, chloroform)

Analytical balance

Vials with screw caps

Constant temperature bath or shaker incubator

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2,4-Dibromobenzene-1,3-diol to a known volume of each

solvent in separate vials.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath and agitate for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Sample Collection and Filtration:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter to remove any

undissolved solid particles.

Quantification:
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Dilute the filtered, saturated solution with the respective solvent to a concentration that

falls within the linear range of the analytical instrument.

Analyze the diluted solutions using a pre-calibrated analytical method (e.g., UV-Vis

spectrophotometry at a predetermined λmax or HPLC with a suitable detector) to

determine the concentration of 2,4-Dibromobenzene-1,3-diol.

Calculation of Solubility:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Preparation

Sampling

Analysis

Add excess 2,4-Dibromobenzene-1,3-diol
to a known volume of solvent

Seal vials and place in a
constant temperature bath with agitation

Equilibrate for 24-48 hours

Allow excess solid to settle

Withdraw a known volume
of the supernatant

Filter the supernatant

Dilute the filtered solution

Analyze using a calibrated
analytical instrument (e.g., HPLC, UV-Vis)

Determine the concentration

Calculate Solubility
(e.g., g/100 mL or mol/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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